Cas no 60103-94-8 (Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester
• CAS No: 60103-94-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1618240
• Update Time: 2024-09-11

Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester

• Inchi： 1S/C12H18N2O2/c1-12(2,3)14-13-11(15)16-9-10-7-5-4-6-8-10/h4-8,14H,9H2,1-3H3,(H,13,15)
• InChI Key： ZLIWCQILPQDPTN-UHFFFAOYSA-N
• SMILES： N(C(OCC1=CC=CC=C1)=O)NC(C)(C)C

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Melting Point: 75-77 °C(Solv: isopropanol (67-63-0); ligroine (8032-32-4))
• PSA: 50.36
• pka: 10.54±0.43(Predicted)